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Compound of Interest

Compound Name: Noralfentanil

Cat. No.: B044681 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling and disposal of

Noralfentanil in a laboratory setting. The following procedural guidance is designed to

minimize exposure risk and ensure a safe operational environment.

Noralfentanil is a potent synthetic opioid precursor and metabolite of alfentanil. Due to its

pharmacological activity, it must be handled with extreme caution to prevent accidental

exposure, which can be toxic. The following protocols are based on established safety

guidelines for handling highly potent compounds.

Hazard Identification and Quantitative Data
Noralfentanil presents significant health risks upon exposure. It is classified as toxic if

swallowed, in contact with skin, or if inhaled.[1] It may also cause an allergic skin reaction and

has the potential to cause damage to the central nervous system and visual organs.[1]
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Property Data Reference

Chemical Formula C14H20N2O [1]

Molecular Weight 232.3 g/mol [1]

Appearance A 1 mg/ml solution in methanol [1]

Hazard Statements

H301, H311, H331: Toxic if

swallowed, in contact with skin

or if inhaled. H317: May cause

an allergic skin reaction. H370:

Causes damage to the central

nervous system and the visual

organs.

[1]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to create a barrier between the researcher and

the hazardous material. The selection of appropriate PPE is the first line of defense against

exposure.

1. Respiratory Protection:

A NIOSH-approved N100, P100, or R100 filtering facepiece respirator is recommended for

handling small quantities in a well-ventilated area or a chemical fume hood.

For procedures with a higher risk of aerosolization or when handling larger quantities, a

powered air-purifying respirator (PAPR) with a high-efficiency particulate air (HEPA) filter is

required.

All personnel must be fit-tested for their assigned respirator.

2. Eye and Face Protection:

Chemical splash goggles that meet ANSI Z87.1 standards are required at all times.

A full-face shield should be worn over safety goggles during procedures with a high risk of

splashes or aerosol generation.
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3. Skin and Body Protection:

Gloves: Double gloving with nitrile gloves is mandatory. The outer gloves should be changed

immediately upon contamination or every 30-60 minutes during continuous work. Ensure

gloves are compatible with the solvents being used.

Lab Coat/Gown: A disposable, solid-front, back-closing gown made of a low-permeability

fabric (e.g., polyethylene-coated polypropylene) is required. Cuffs should be tucked under

the inner glove.

Shoe Covers: Disposable, slip-resistant shoe covers should be worn and removed before

exiting the designated handling area.

Operational Plan for Handling Noralfentanil
A systematic approach to handling Noralfentanil is crucial for minimizing risk. The following

workflow outlines the key steps from preparation to disposal.

Preparation Handling Post-Handling

Designate Handling Area Assemble All PPE Prepare Materials & Equipment Don PPE (Full Ensemble)Enter Designated Area Perform Experiment in Containment Decontaminate Work Surfaces Doff PPE (Contaminated to Clean)Exit Designated Area Dispose of Waste Properly Wash Hands Thoroughly

Click to download full resolution via product page

Noralfentanil Safe Handling Workflow

Experimental Protocols
Spill Decontamination Procedure:

In the event of a spill, immediate and proper decontamination is critical to prevent exposure.

Evacuate and Secure: Immediately alert others in the vicinity and evacuate the area. Restrict

access to the spill area.
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Don Appropriate PPE: Before re-entering the area, don the full PPE ensemble as described

above, with an emphasis on respiratory protection.

Contain the Spill: For liquid spills, gently cover with an absorbent material (e.g., chemical

absorbent pads or vermiculite). For solid spills, gently cover with a wetted absorbent pad to

avoid raising dust.

Deactivate the Compound: Prepare a deactivating solution. A common solution for fentanyl-

related compounds is a 10% bleach solution followed by a rinse with water. Always consult

your institution's safety guidelines for approved deactivating agents.

Clean the Area: Working from the outer edge of the spill towards the center, carefully collect

the absorbent material and any contaminated debris into a designated hazardous waste

container. Apply the deactivating solution to the spill area and allow for the recommended

contact time.

Rinse and Dry: Thoroughly rinse the area with water and wipe dry with clean absorbent

pads.

Dispose of Waste: All materials used for cleanup, including PPE, must be disposed of as

hazardous waste.

Disposal Plan
All waste contaminated with Noralfentanil is considered hazardous and must be disposed of

accordingly.

Waste Segregation: All contaminated solid waste (e.g., gloves, gowns, absorbent pads, vials)

must be placed in a clearly labeled, sealed, and puncture-resistant hazardous waste

container.

Liquid Waste: Unused solutions or liquid waste containing Noralfentanil should be collected

in a designated, sealed hazardous waste container. Do not mix with other chemical waste

streams unless compatibility has been confirmed.

Disposal Vendor: All hazardous waste must be disposed of through a licensed hazardous

waste disposal contractor.[2] Follow all local, state, and federal regulations for the disposal of

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b044681?utm_src=pdf-body
https://www.benchchem.com/product/b044681?utm_src=pdf-body
https://www.astrazeneca.com.au/content/dam/az-au/Material%20Safety%20Data/Fentanyl-Citrate.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044681?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


controlled substances and hazardous chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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